1-{[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-1,2,3,4-tetrahydroquinoline
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Overview
Description
1-{[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C15H18N4OS and its molecular weight is 302.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.12013238 g/mol and the complexity rating of the compound is 368. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibiotic and Antimicrobial Properties
- Helquinoline : A tetrahydroquinoline derivative, similar to the requested compound, named helquinoline, has shown significant biological activity against bacteria and fungi (Asolkar et al., 2004).
- Antimicrobial Activity : Compounds containing the tetrahydroisoquinoline structure, which is closely related to the requested compound, have been synthesized and evaluated as antimicrobial agents (Kamal et al., 2011).
Chemical Structure and Synthesis
- Chemical Structure Analysis : Detailed analysis of the structure and stereochemistry of similar triazole and tetrahydroquinoline compounds has been conducted, providing insight into their molecular configuration (Karczmarzyk et al., 2012).
- Synthetic Routes : Various synthetic routes and reactions have been explored for compounds containing triazole and tetrahydroquinoline moieties, contributing to the development of new chemical entities (Awad et al., 2002).
Other Applications
- Herbicide Antidote : Certain haloacyl 1-substituted-1,2,3,4-tetrahydroisoquinoline compounds, which are structurally similar to the requested compound, have been identified as effective antidotes for certain herbicides (Cacm Staff, 2009).
- Synthetic and Medicinal Chemistry : Synthesis and characterization of new compounds with the tetrahydroquinoline framework have been conducted, leading to potential antimicrobial agents (Desai et al., 2007).
Mechanism of Action
Properties
IUPAC Name |
1-(3,4-dihydro-2H-quinolin-1-yl)-2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4OS/c1-2-13-16-15(18-17-13)21-10-14(20)19-9-5-7-11-6-3-4-8-12(11)19/h3-4,6,8H,2,5,7,9-10H2,1H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMQQVMAMHIBCFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NN1)SCC(=O)N2CCCC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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